Cas no 165385-76-2 (2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,5-dimethyl-, trans- (9CI))

• Product Name: 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,5-dimethyl-, trans- (9CI)
• CAS No: 165385-76-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 110605
• Update Time: 2022-09-22

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,5-dimethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,5-dimethyl-, trans- (9CI)
• 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,5-dimethyl-,trans-(9CI)
• (3R,5R)-7-methoxy-3,5-dimethyl-3,4,5,6-tetrahydro-2H-azepine

• Inchi： 1S/C9H17NO/c1-7-4-8(2)6-10-9(5-7)11-3/h7-8H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： CKEGURYEHOCTSX-HTQZYQBOSA-N
• SMILES： N1=C(OC)C[C@H](C)C[C@@H](C)C1

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2